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Compound of Interest

Compound Name: D-Galacturonic Acid Monohydrate

Cat. No.: B1147183 Get Quote

For researchers, scientists, and professionals in drug development, the precise form of a

chemical reagent is paramount to experimental accuracy and reproducibility. D-Galacturonic

acid, a key monosaccharide in pectin chemistry and various biotechnological applications, is

commercially available in two primary forms: D-Galacturonic Acid Monohydrate and D-

Galacturonic Acid Anhydrous. While chemically similar, the presence of a single water molecule

in the monohydrate form introduces significant differences in their physical properties and

handling, which can impact experimental outcomes if not properly considered. This technical

guide provides an in-depth comparison of these two forms, offering quantitative data, detailed

experimental protocols, and visual workflows to ensure their correct application in a research

setting.

Core Chemical and Physical Differences
D-Galacturonic acid is a sugar acid, an oxidized form of D-galactose, and the primary building

block of pectin.[1][2] The anhydrous form possesses the chemical formula C₆H₁₀O₇, while the

monohydrate form incorporates a water molecule of crystallization, resulting in the formula

C₆H₁₀O₇·H₂O.[2][3][4] This seemingly minor difference has important consequences for

molecular weight, which must be accounted for in all gravimetric preparations.

The key distinction lies in the molecular weight: the anhydrous form has a molar mass of

approximately 194.14 g/mol , whereas the monohydrate form is heavier at around 212.15 g/mol

due to the additional water molecule.[2][4][5] This difference is critical when preparing solutions
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of known molarity, as using the same mass of each will result in different concentrations of D-

Galacturonic acid.

Data Presentation: A Comparative Analysis
To facilitate straightforward comparison, the quantitative data for both forms of D-Galacturonic

acid are summarized in the table below.

Property
D-Galacturonic Acid
Monohydrate

D-Galacturonic Acid
Anhydrous

Chemical Formula C₆H₁₀O₇·H₂O or C₆H₁₂O₈[3][5] C₆H₁₀O₇[2][4]

Molecular Weight 212.15 g/mol [5] 194.14 g/mol [4]

CAS Number 91510-62-2[3][5] 685-73-4[2][4]

Appearance White microcrystalline powder Crystalline solid

Melting Point
Sintering at ~100-111°C,

melting at 159-160°C
159°C[2]

Solubility

Soluble in PBS (100 mg/mL)

[6], Insoluble in water (per

some datasheets)[5]

Data not explicitly found, but

expected to be soluble in

water.

Storage (Powder) 3 years at -20°C[5]
Stable under recommended

storage conditions.

Storage (Stock Solution) 1 year at -80°C in solvent[5]
Dependent on solvent and

storage conditions.

Mandatory Visualizations
To visually articulate the critical considerations when working with these two forms of D-

Galacturonic acid, the following diagrams have been generated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.scbt.com/p/d--galacturonic-acid-monohydrate-91510-62-2
https://www.selleckchem.com/products/d-galacturonic-acid-monohydrate.html
https://en.wikipedia.org/wiki/D-Galacturonic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/D-Galacturonic-Acid
https://www.selleckchem.com/products/d-galacturonic-acid-monohydrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/D-Galacturonic-Acid
https://www.scbt.com/p/d--galacturonic-acid-monohydrate-91510-62-2
https://www.selleckchem.com/products/d-galacturonic-acid-monohydrate.html
https://en.wikipedia.org/wiki/D-Galacturonic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/D-Galacturonic-Acid
https://en.wikipedia.org/wiki/D-Galacturonic_acid
https://www.medchemexpress.com/d-galacturonic-acid-hydrate.html
https://www.selleckchem.com/products/d-galacturonic-acid-monohydrate.html
https://www.selleckchem.com/products/d-galacturonic-acid-monohydrate.html
https://www.selleckchem.com/products/d-galacturonic-acid-monohydrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


D-Galacturonic Acid (Anhydrous)

D-Galacturonic Acid Monohydrate

C₆H₁₀O₇

MW: ~194.14 g/mol

Direct use in non-aqueous systems
Standard for anhydrous calculations

Properties

C₆H₁₀O₇·H₂O
MW: ~212.15 g/mol

Hydration

Commonly used for aqueous solutions
Requires molecular weight correction for accurate concentration

Properties

Anhydrous Workflow Monohydrate Workflow

Objective: Prepare a 10 mM Standard Solution

Calculate Mass:
10 mM = 0.01 mol/L

0.01 mol/L * 194.14 g/mol = 1.9414 g/L

Calculate Mass:
10 mM = 0.01 mol/L

0.01 mol/L * 212.15 g/mol = 2.1215 g/L

Weigh 1.9414 mg

Dissolve in 100 mL solvent

10 mM D-Galacturonic Acid Solution

Weigh 2.1215 mg

Dissolve in 100 mL solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. acs.org [acs.org]

2. D-Galacturonic acid - Wikipedia [en.wikipedia.org]

3. scbt.com [scbt.com]

4. D-Galacturonic Acid | C6H10O7 | CID 439215 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. selleckchem.com [selleckchem.com]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [D-Galacturonic Acid: A Technical Comparison of
Monohydrate and Anhydrous Forms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147183#d-galacturonic-acid-monohydrate-vs-d-
galacturonic-acid-anhydrous]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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